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Compound of Interest

Compound Name: DXR-IN-3

Cat. No.: B15580434

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the Thermo Scientific DXR3 Raman
Microscope, a powerful tool for non-destructive chemical analysis at the microscopic level.
Tailored for both novice and experienced users in research, scientific, and pharmaceutical
development fields, this document details the instrument's core functionalities, experimental
protocols, and data interpretation pathways.

Introduction to the DXR3 Raman Microscope

The Thermo Scientific DXR3 Raman Microscope is a high-performance, point-and-shoot
system designed for rapid and reliable Raman spectroscopy.[1][2][3] Its integrated and robust
design provides high-performance confocal Raman microscopy, making it an ideal instrument
for a wide array of applications, including pharmaceuticals, materials science, forensics, and
life sciences.[4][5][6] Key features of the DXR3 include automated alignment and calibration,
user-interchangeable components, and powerful software for data acquisition and analysis.[1]

[2][6]

Instrument Specifications

The DXR3 Raman Microscope boasts a range of impressive specifications that enable high-
quality data collection and analysis. The following tables summarize the key quantitative data
for the instrument.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15580434?utm_src=pdf-interest
https://management.apcresearch.org/resources/lab/raman/sop
https://www.thermofisher.com/us/en/home/industrial/spectroscopy-elemental-isotope-analysis/molecular-spectroscopy/raman-microscopy/instruments/dxr3-raman-microscope.html
https://www.thermofisher.com/sg/en/home/industrial/spectroscopy-elemental-isotope-analysis/molecular-spectroscopy/raman-microscopy/instruments/dxr3-raman-microscope.html
https://www.thermofisher.com/jp/ja/home/industrial/spectroscopy-elemental-isotope-analysis/molecular-spectroscopy/raman-microscopy/software.html
https://knowledge1.thermofisher.com/Molecular_Spectroscopy/Dispersive_Raman/Raman_Operator_Manuals/269-215102_-_Rev_A_-_DXR3_Getting_Started_Guide
https://www.azom.com/equipment-details.aspx?EquipID=1175
https://management.apcresearch.org/resources/lab/raman/sop
https://www.thermofisher.com/us/en/home/industrial/spectroscopy-elemental-isotope-analysis/molecular-spectroscopy/raman-microscopy/instruments/dxr3-raman-microscope.html
https://www.azom.com/equipment-details.aspx?EquipID=1175
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Table 1: Performance Specifications

Parameter

Specification

Spatial Resolution

As fine as 540 nm[1][4][7]

Confocal Depth Resolution

As fine as 1.7 um[1][4][7]

Spectral Range

3500 - 50 cm~1 (single exposure)[1][4][7]

Extended Spectral Range (with 532 nm laser)

Up to 6000 cm~2[1][7]

Table 2: Laser Options

Wavelength Type

455 nm High Brightness

532 nm High Brightness, High Power
633 nm High Brightness, High Power
785 nm High Brightness, High Power

Note: Lasers are user-interchangeable.[1][2]

Table 3: Microscope Objectives

Magnification Type

4x Brightfield
10x Brightfield
20x Brightfield
50x Brightfield
100x Brightfield

Note: The DXR3 is compatible with a range of Olympus objectives.
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Core Operational Workflows

The following diagrams illustrate the fundamental operational procedures for the DXR3 Raman
Microscope, from initial startup to shutting down the system.

Figure 1: Instrument Start-Up Workflow

Ensure room temperature is below 27°C

Y

Turn on the main power to the instrument

Y

Turn on the computer and OLYMPUS TH4-200 illuminator

Launch the OMNICXxi software

Wait for instrument initialization and stage calibration

Allow laser to warm up for 10-15 minutes

Instrument is ready for use

Click to download full resolution via product page

Caption: Instrument Start-Up Workflow
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Figure 2: Sample Analysis Workflow
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Data Analysis
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Click to download full resolution via product page

Caption: Sample Analysis Workflow
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Figure 3: Instrument Shutdown Workflow

Remove sample from the stage

Close the OMNICxi software

Shut down the computer

Turn off the illuminator (OLYMPUS TH4-200)

Turn the laser key to the horizontal (off) position

Press and hold the instrument power button for 3 seconds

Turn off the stage motor power source

Click to download full resolution via product page

Caption: Instrument Shutdown Workflow

Detailed Experimental Protocols

This section provides detailed methodologies for key experimental procedures on the DXR3
Raman Microscope.
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Sample Preparation

Proper sample preparation is crucial for acquiring high-quality Raman spectra. The DXR3
accommodates a variety of sample types with minimal preparation.

e Solid Samples:

o Place a small, representative portion of the sample directly onto a clean microscope slide
or a silicon wafer.

o For powdered samples, gently press the powder onto double-sided tape affixed to a slide
to create a relatively flat surface.[1]

o Ensure the sample is securely mounted on the microscope stage.
e Liquid Samples:

o Use a well slide or a suitable liquid cell.

o Pipette a small droplet of the liquid into the well.

o Carefully place a coverslip over the well to minimize evaporation and create a flat surface
for focusing.

e Thin Films and Coatings:
o Mount the substrate with the film or coating directly onto the microscope stage.

o Ensure the surface of interest is facing the objective lens.

Data Acquisition

The Thermo Scientific OMNIC software provides a user-friendly interface for controlling the
DXR3 and acquiring data.[4][8]

« Initial Setup:

o After starting the instrument and software, place the prepared sample on the stage.
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o Using the microscope eyepieces or the live video feed in the software, bring the sample
into focus using a low-power objective (e.g., 10x).

o Parameter Optimization:

o

Laser Selection: Choose the appropriate laser wavelength based on the sample's
characteristics to minimize fluorescence and maximize the Raman signal.

o Laser Power: Begin with a low laser power (e.g., 1 mW) to avoid sample damage.[1]
Gradually increase the power if the signal is weak, while continuously monitoring the
sample for any signs of degradation.

o Exposure Time and Number of Scans: Start with a short exposure time and a moderate
number of scans (e.g., 10).[1] Increase these parameters to improve the signal-to-noise
ratio for samples with weak Raman scattering.

o Confocal Aperture: For high-resolution depth profiling and rejection of out-of-focus signals,
use a smaller confocal aperture (e.g., 25 pm pinhole). For maximizing the signal from bulk
samples, a larger aperture may be more suitable.

o Data Collection:

o Once the parameters are optimized, initiate data collection. The software will automatically
perform cosmic ray rejection and can be set to perform automated fluorescence
correction.[1][2]

Instrument Calibration

The DXR3 features automated alignment and calibration routines to ensure data accuracy and
reproducibility.[1][2][6]

» When to Calibrate: The instrument should be calibrated periodically as recommended by the
manufacturer, and also after changing any key components like lasers or gratings. The
software will often prompt the user if a calibration is needed.

e Calibration Procedure:

o Access the alignment and calibration utility within the OMNIC software.
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o Follow the on-screen instructions, which typically involve placing a standardized
calibration tool on the microscope stage.

o The software will then automatically perform a series of measurements and adjustments to
calibrate the x-axis (wavelength) and intensity response of the system.[1][2]

Data Presentation and Analysis

The OMNIC software suite offers a comprehensive set of tools for processing and analyzing
Raman data.[4][8][9]

o Data Visualization: Spectra can be displayed individually or overlaid for comparison. The
software also supports the generation of 2D and 3D chemical maps, which visualize the
spatial distribution of different chemical components within a sample.[7]

» Data Processing:

o Baseline Correction: Automated and manual baseline correction algorithms are available
to remove background signals, particularly those arising from fluorescence.

o Peak Analysis: The software allows for the identification and fitting of spectral peaks to
determine their position, height, and area, which are crucial for quantitative analysis.

o Spectral Identification:

o Unknown compounds can be identified by searching the acquired spectrum against
extensive spectral libraries.[4] The software provides a hit quality index to indicate the

confidence of the match.

Maintenance and Troubleshooting

Routine maintenance is minimal for the DXR3 due to its stable design with few moving parts.[1]
[10]

¢ User Maintenance:

o Keep the instrument and its optical components clean.
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o Regularly check and clean the microscope objectives.

o If troubleshooting alignment or calibration errors, ensure the calibration tool is clean and
properly seated.[1] In case of persistent errors, restarting the computer and the instrument
may resolve the issue.[1]

» Professional Service: For more complex issues or annual preventative maintenance, it is
recommended to contact a certified Thermo Fisher Scientific service engineer.

This guide provides a foundational understanding of the DXR3 Raman Microscope's operation.
For more advanced applications and detailed software functionalities, users should refer to the
official Thermo Scientific documentation and training resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mastering Molecular Analysis: A Technical Guide to the
DXR3 Raman Microscope]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580434#basic-operation-guide-for-the-dxr3-raman-
microscope]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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